Natural Pigments
Natural pigments are derived from natural sources such as plants, animals, and minerals. They offer a safe and sustainable alternative to synthetic dyes in various applications like food coloring, cosmetics, pharmaceuticals, and textiles. These pigments not only provide vibrant colors but also impart additional nutritional benefits due to their natural components. For instance, chlorophyll extracted from spinach provides rich green hues while being rich in iron. Natural pigments are highly valued for their stability under different pH conditions and heat resistance, making them suitable for a wide range of products. They are increasingly preferred by consumers who seek organic and environmentally friendly options.

Structure | Chemical Name | CAS | MF |
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INT | 146-68-9 | C19H13ClIN5O2 |
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Fast Garnet GBC Salt | 101-89-3 | C14H14N4O4S |
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a-Naphtholbenzein (Technical Grade) | 145-50-6 | C27H18O2 |
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Amido Black 10B | 1064-48-8 | C22H14N6Na2O9S2 |
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Bromocresol purple | 115-40-2 | C21H16Br2O5S |
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β-Apo-8'-carotenal | 1107-26-2 | C30H40O |
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Alizarin Red S sodium | 130-22-3 | C14H7O7SNa |
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Oil red O | 1320-06-5 | C26H24N4O |
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Thymolphthalein | 125-20-2 | C28H30O4 |
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Pyrocatechol violet | 115-41-3 | C19H14O7S |
Related Literature
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1. Book reviews
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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4. Back matter
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Wuhan brilliant Technology Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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Hefei Zhongkesai High tech Materials Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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